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Introduction
Ohchinin Acetate is a naturally occurring limonoid compound found in Azadirachta indica,

commonly known as the Neem tree.[1][2] Limonoids are a class of highly oxygenated

triterpenoids that have garnered significant interest for their diverse biological activities. While

research on Ohchinin Acetate is limited, other limonoids isolated from Neem, such as

nimbolide, azadirachtin, and gedunin, have been shown to possess potent anticancer

properties.[3] Studies on fractions rich in these compounds suggest that their mechanism of

action may involve the induction of Endoplasmic Reticulum (ER) stress and apoptosis in cancer

cells, pointing to a significant impact on gene expression.[3]

These application notes provide a framework for investigating the potential effects of Ohchinin
Acetate on gene expression, drawing parallels from the known activities of related Neem

limonoids. The provided protocols are intended as a starting point for researchers to design

and execute experiments to elucidate the bioactivity of Ohchinin Acetate.

Data Presentation
Due to the nascent stage of research on Ohchinin Acetate, quantitative data regarding its

effects on gene expression and cellular signaling is not currently available in published

literature. The following table summarizes the status of available data.
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Data Point Ohchinin Acetate
Reference Limonoids (e.g.,
Nimbolide)

IC50 (Cancer Cell Lines) Data Not Available
Varies by cell line (e.g., ~1-10

µM)

Fold Change in Apoptosis-

related Gene Expression (e.g.,

BAX, BCL2)

Data Not Available Reported in various studies

Fold Change in ER Stress

Marker Gene Expression (e.g.,

CHOP, GRP78)

Data Not Available Reported in various studies

Affected Signaling Pathways Undetermined ER Stress, Apoptosis, NF-κB

Proposed Signaling Pathway for Investigation
Based on the activities of other limonoids from Azadirachta indica, a plausible hypothesis is

that Ohchinin Acetate may induce cell stress pathways leading to apoptosis in cancer cells.

The following diagram illustrates a hypothetical signaling cascade that could be investigated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1155075?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/52952322
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB12519912.htm?N=United%20States
https://pmc.ncbi.nlm.nih.gov/articles/PMC11852566/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11852566/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11852566/
https://www.benchchem.com/product/b1155075#ohchinin-acetate-for-gene-expression-analysis
https://www.benchchem.com/product/b1155075#ohchinin-acetate-for-gene-expression-analysis
https://www.benchchem.com/product/b1155075#ohchinin-acetate-for-gene-expression-analysis
https://www.benchchem.com/product/b1155075#ohchinin-acetate-for-gene-expression-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1155075?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1155075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1155075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

